Cas no 790707-14-1 (2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide)

• Product Name: 2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide
• CAS No: 790707-14-1
• MF: C₂₄H₂₉N₃O₃S
• MW: 439.570364713669
• CID: 6086399
• PubChem ID: 6223676
• Update Time: 2025-10-28

2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 790707-14-1
• HMS1719J11
• EN300-26603606
• Z31017451
• 2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide

• Inchi： 1S/C24H29N3O3S/c28-24(25-23-12-6-10-21-9-4-5-11-22(21)23)19-26-14-16-27(17-15-26)31(29,30)18-13-20-7-2-1-3-8-20/h1-5,7-9,11,13,18,23H,6,10,12,14-17,19H2,(H,25,28)/b18-13+
• InChI Key： MNUBQOOLSPNZGB-QGOAFFKASA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(CC(NC2C3C=CC=CC=3CCC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 439.19296297g/mol
• Monoisotopic Mass: 439.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.1Ų

Additional information on 2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide

Chemical Compound CAS No. 790707-14-1: A Comprehensive Overview

The chemical compound with CAS No. 790707-14-1, known as 2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties.

The molecular structure of this compound is characterized by the presence of a piperazine ring system, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is further substituted with a 2-phenylethenesulfonyl group at the 4-position of the ring. This substitution introduces a sulfonamide functionality, which is known for its stability and bioavailability in pharmaceutical compounds.

In addition to the piperazine ring, the compound features an acetamide group attached to a tetrahydronaphthalene moiety. The tetrahydronaphthalene system adds a rigid and aromatic framework to the molecule, potentially enhancing its interactions with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its activity against various enzyme targets, including kinases and proteases, which are critical in disease pathways such as cancer and inflammation. The sulfonamide group has been shown to play a pivotal role in modulating the compound's binding affinity and selectivity towards these targets.

Beyond its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. The tetrahydronaphthalene moiety contributes to the molecule's conjugation length, which is essential for achieving desirable electronic characteristics in materials.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically begins with the preparation of intermediates such as the piperazine derivative and the tetrahydronaphthalene acetamide precursor. These intermediates are then combined under specific conditions to form the final product.

The compound's stability under various conditions has been extensively studied to ensure its suitability for practical applications. Studies have demonstrated that it exhibits good thermal stability and resistance to hydrolysis under physiological conditions, making it an attractive candidate for drug delivery systems.

In conclusion, CAS No. 790707-14-1 represents a versatile chemical entity with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for further research in drug discovery, materials science, and beyond.